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Compound of Interest

Compound Name: Ethyl 2-(hydroxyamino)acetate

Cat. No.: B13536678

Get Quote

CAS Number: 70771-88-9 Synonyms: N-Hydroxyglycine ethyl ester; Ethyl N-hydroxyglycinate

Molecular Formula: C₄H₉NO₃ Molecular Weight: 119.12 g/mol [1][2]

Part 1: Executive Summary & Critical Distinction
⚠️ CRITICAL SAFETY NOTE: Do NOT confuse this compound with Oxyma (Ethyl 2-cyano-2-

(hydroxyimino)acetate, CAS 3849-21-6).[1] Oxyma is a widely used peptide coupling additive

containing a nitrile group and an oxime functionality.[1][2][3] Ethyl 2-(hydroxyamino)acetate is

the N-hydroxy derivative of glycine ethyl ester, possessing significantly different reactivity and

solubility profiles.[1][2]

Ethyl 2-(hydroxyamino)acetate is an amphoteric molecule containing a basic secondary

amine (modified by the hydroxyl group) and a lipophilic ethyl ester tail.[1][3] Its solubility is

heavily dependent on its protonation state (Free Base vs. Hydrochloride Salt).[1][3]

Physicochemical Profile[2][4][5][6]
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Property Value / Description

Physical State (Free Base)
Colorless to pale yellow oil or low-melting solid.

[1][2]

Physical State (HCl Salt) White crystalline solid (Hygroscopic).[1][3]

pKa (Predicted) ~5.5–6.0 (Conjugate acid of the amine).[1][3]

LogP (Octanol/Water)
~ -0.4 (Hydrophilic, but esterification increases

lipophilicity vs. parent acid).[1][2][3]

Key Functionalities
Secondary amine (-NH-), Hydroxyl (-OH), Ester

(-COOEt).[1][2]

Part 2: Solubility Landscape
The solubility of Ethyl 2-(hydroxyamino)acetate is dictated by the "Like Dissolves Like"

principle, modulated by pH.[3] The ester group provides organic solubility, while the N-hydroxy

amine core retains polarity.[2][3]
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Solvent Class
Specific
Solvent

Solubility
(Free Base)

Solubility (HCl
Salt)

Application
Notes

Polar Protic Water Moderate
High (>50

mg/mL)

Salt form is

preferred for

aqueous stock

solutions.[1][2]

Methanol /

Ethanol
High High

Excellent for

recrystallization

or preparing

concentrated

stocks.[1][2][3]

Polar Aprotic DMSO High High

Universal solvent

for biological

assays; store

frozen to prevent

oxidation.[1][2][3]

DMF High High

Alternative to

DMSO; difficult

to remove.[1][2]

[3]

Acetonitrile High Moderate

Good for HPLC

mobile phases.

[1][2][3]

Chlorinated
Dichloromethane

(DCM)
High Low / Insoluble

Critical: Use

DCM to extract

the free base

from aqueous

buffers.[1][2][3]

Chloroform High Low
Similar behavior

to DCM.[1][2][3]

Esters/Ethers Ethyl Acetate High Very Low Standard solvent

for liquid-liquid
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extraction of the

free base.[1][2]

Diethyl Ether Moderate Insoluble

Use to

precipitate the

salt form from

ethanolic

solutions.[1][2][3]

Non-Polar
Hexanes /

Heptane
Insoluble Insoluble

Anti-solvent: Use

to crash out the

product during

purification.[1][2]

[3]

The pH-Solubility Switch (Mechanistic Insight)
The most common isolation method involves manipulating the pH to toggle between the water-

soluble salt and the organic-soluble free base.[1]

Acidic pH (< 4): The nitrogen is protonated (

).[1] The molecule becomes ionic and highly water-soluble.[1][2] It will partition into the
aqueous phase.[1][3]

Basic pH (> 8): The nitrogen is deprotonated (

).[1][3] The molecule becomes neutral and lipophilic.[1][3] It will partition into organic solvents
like Ethyl Acetate or DCM.[1][3]

Part 3: Experimental Protocols
Protocol A: Preparation of a Stable Stock Solution
(DMSO)
Target Concentration: 100 mM

Weighing: Accurately weigh 11.9 mg of Ethyl 2-(hydroxyamino)acetate (free base) or 15.5

mg (if HCl salt).
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Dissolution: Add 1.0 mL of anhydrous DMSO (Grade: ≥99.9%, stored over molecular sieves).

Mixing: Vortex for 30 seconds. The solution should be clear and colorless.

Storage: Aliquot immediately into amber vials. Purge with Argon or Nitrogen gas to displace

oxygen.[1][2][3] Store at -20°C.

Why? Hydroxylamines are prone to oxidation (forming nitrones or oximes) upon exposure

to air and light.[1][3]

Protocol B: Extraction of Free Base from Salt
Use this if you purchased the HCl salt but require the free base for an organic reaction.

Dissolution: Dissolve 1.0 g of Ethyl 2-(hydroxyamino)acetate HCl in 10 mL of distilled

water.

Basification: Cool the solution to 0°C on ice. Slowly add saturated aqueous

or

until pH reaches ~8–9.[1][2][3]

Caution: Do not use strong bases (NaOH) or high heat, as this may hydrolyze the ethyl

ester group.[2][3]

Extraction: Add 15 mL of Dichloromethane (DCM) or Ethyl Acetate.[1][2][3] Shake vigorously

and separate the layers.[1][3] Repeat extraction 2x.

Drying: Combine organic layers, dry over anhydrous

, and filter.

Isolation: Evaporate the solvent under reduced pressure (Rotavap) at < 30°C to obtain the

free base oil.[1][3]

Part 4: Visualization of Chemical Behavior
Solubility & Stability Logic Flow
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The following diagram illustrates the decision-making process for solvent selection and the

chemical pathways for degradation.

Ethyl 2-(hydroxyamino)acetate

HCl Salt Form
(Ionic, Stable)+ HCl (Acidic pH)

Free Base Form
(Neutral, Reactive)

+ NaHCO3 (Basic pH)

Water / BufferHigh Solubility

DCM / EtOAc

Insoluble

DMSO / DMF

Soluble

Moderate/Low

High Solubility

Soluble

Oxidation Products
(Nitrones/Oximes)

Air/Heat Exposure

Click to download full resolution via product page

Caption: Solubility switching mechanism based on pH and degradation risk via oxidation.[2][3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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